Cas no 857934-85-1 (1-Pentanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)
1-Pentanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Pentanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
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1-Pentanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23704394-1.0g |
1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pentan-1-one |
857934-85-1 | 95% | 1.0g |
$0.0 | 2022-12-15 |
1-Pentanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-Pentanone, 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
Introduction to Compound CAS No. 857934-85-1: 1-Pentanone, 1-[4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenyl]
Compound CAS No. 857934-85-1, also known as 1-Pentanone, is a highly specialized organic compound with the molecular formula C16H26B2O3. This compound is characterized by its unique structure featuring a pentanone functional group attached to a phenyl ring substituted with a tetramethyl-dioxaborolane moiety. The presence of the dioxaborolane group introduces interesting electronic and structural properties that make this compound valuable in various research and industrial applications.
The synthesis of CAS No. 857934-85-1 involves advanced organic chemistry techniques, including boronate ester formation and subsequent coupling reactions. Recent studies have highlighted its potential as a versatile building block in the construction of complex organic molecules. Its ability to participate in cross-coupling reactions under mild conditions has made it a preferred choice in drug discovery and materials science.
In terms of physical properties, 1-Pentanone exhibits a melting point of approximately -20°C and a boiling point around 160°C. These thermal characteristics make it suitable for use in processes requiring stability over a wide temperature range. The compound is also relatively stable under normal storage conditions but should be handled with care to avoid exposure to strong oxidizing agents or prolonged UV light.
CAS No. 857934-85-1 has found significant applications in the field of medicinal chemistry. Researchers have utilized its structure to develop bioactive molecules targeting various therapeutic areas such as cancer and neurodegenerative diseases. For instance, recent studies have demonstrated its role as an intermediate in the synthesis of boron-containing drugs that exhibit selective cytotoxicity against cancer cells.
In addition to its pharmaceutical applications, Compound CAS No. 857934-85-1 has been explored for its potential in materials science. The dioxaborolane group imparts unique electronic properties that can be harnessed in the development of advanced materials such as boron-based polymers and semiconductors. These materials are expected to find applications in electronics and energy storage technologies.
The growing interest in green chemistry has also led researchers to investigate more sustainable methods for synthesizing CAS No. 857934-85-1. Recent advancements include the use of catalytic systems that reduce waste generation and improve reaction efficiency. Such approaches align with global efforts to promote environmentally friendly chemical processes.
In conclusion, CAS No. 857934-85-1 (1-Pentanone) stands out as a multifaceted compound with promising applications across diverse fields. Its unique structure and reactivity continue to inspire innovative research directions, making it an essential component in modern chemical toolkits.
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